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Compound of Interest

Compound Name: 6-Aminocoumarin hydrochloride

Cat. No.: B1585013

L Get Quote

For Immediate Release

This technical guide provides an in-depth overview of 6-Aminocoumarin hydrochloride, a
versatile heterocyclic compound with significant applications in biomedical research and drug
development. This document is intended for researchers, scientists, and professionals in the
field, offering detailed information on its chemical properties, experimental protocols for its
synthesis and application, and a visualization of a key experimental workflow.

Core Molecular Data

6-Aminocoumarin hydrochloride is a coumarin derivative valued for its fluorescent properties
and as a synthetic intermediate. The fundamental molecular and physical data are summarized
below.

Property Value Citation(s)
Molecular Formula CoHsCINO:2 [1112]131[4]
Molecular Weight 197.62 g/mol [1112113114]
CAS Number 63989-79-7 [2][3][5]
Appearance Solid [4]
IUPAC Name 6-aminochromen-2- o
one;hydrochloride
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Experimental Protocols

Detailed methodologies for the synthesis and application of 6-Aminocoumarin and its
derivatives are crucial for reproducible research. The following sections provide established
protocols.

Synthesis of 6-Aminocoumarin

The synthesis of 6-Aminocoumarin is typically achieved through the reduction of 6-
nitrocoumarin.[1] A common and effective method involves the use of iron powder in the
presence of an acid.

Materials:

e 6-Nitrocoumarin

¢ Iron powder (Fe)

e Ethanol

o Water

» Concentrated Hydrochloric Acid (HCI)
¢ Heating mantle with reflux condenser

 Filtration apparatus

Thin-Layer Chromatography (TLC) supplies for reaction monitoring

Procedure:

Suspend 6-nitrocoumarin in a mixture of ethanol and water in a round-bottom flask.[1]

Add iron powder to the suspension.[1]

Heat the mixture to reflux.[1]

Once refluxing, add concentrated hydrochloric acid dropwise.[1]
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» Continue refluxing for several hours, monitoring the reaction's completion by TLC.[1]
e Upon completion, hot filter the reaction mixture to remove the iron sludge.[1]

o The filtrate, containing 6-Aminocoumarin hydrochloride, can be further purified by
recrystallization if necessary.

Application in Metal lon Detection: Synthesis of a 6-
Aminocoumarin-Derived Schiff Base

6-Aminocoumarin serves as a precursor for the synthesis of Schiff bases, which can act as
fluorescent probes for the detection of metal ions such as Fe3* and Cu?*.[2]

Materials:

6-Aminocoumarin

Substituted salicylaldehyde

Anhydrous methanol

Glacial acetic acid

Round-bottom flask with magnetic stirrer and reflux condenser

Procedure:

In a round-bottom flask, dissolve 1 equivalent of 6-aminocoumarin in a minimal amount of
hot anhydrous methanol.[2]

» In a separate flask, dissolve 1 equivalent of the desired substituted salicylaldehyde in
anhydrous methanol.[2]

o Add the salicylaldehyde solution dropwise to the 6-aminocoumarin solution with continuous
stirring.[2]

e Add a catalytic amount (2-3 drops) of glacial acetic acid to the reaction mixture.[2]
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e Reflux the mixture for 4-6 hours.[2]
e Monitor the progress of the reaction using Thin-Layer Chromatography (TLC).[2]

e Upon completion, the resulting Schiff base can be isolated and purified for use in metal ion

detection assays.

Experimental Workflow Visualization

The following diagram illustrates the synthetic pathway from a coumarin precursor to a 6-
aminocoumarin-derived Schiff base, a workflow relevant for developing fluorescent probes.
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Synthetic workflow for a 6-aminocoumarin-based fluorescent probe.

This guide provides foundational information for the use of 6-Aminocoumarin hydrochloride
in research. The inherent versatility of the coumarin scaffold continues to make it a valuable
component in the development of novel therapeutic agents and diagnostic tools.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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